Cas no 1003-66-3 (Phenol-OD)

Phenol-OD structure
Phenol-OD structure
Product Name:Phenol-OD
CAS No:1003-66-3
MF:C6H6O
MW:95.1174035072327
CID:117335
PubChem ID:12205409
Update Time:2024-11-26

Phenol-OD Chemical and Physical Properties

Names and Identifiers

    • Phenol-d
    • Phenol-d<sub>1</sub>
    • Phenol, OD
    • PHENOL-OD
    • 4,4 inverted exclamation mark -Sulfonylbisbenzeneamine-D8
    • 4,4'-Sulfonylbis-benzen-2,3,5,6-d4-amine
    • AG-L-65362
    • CTK8F8961
    • Dapsone-D8 (Major)
    • deuterated 4,4'-diaminodiphenylsulfone
    • deuterated phenol
    • O-deuterio-phenol
    • Phenol, OD1000µg
    • Phenol-d1, Isotopic
    • D99313
    • 1003-66-3
    • [(?H)oxy]benzene
    • Deuteriooxybenzene
    • Phenol-d{1}, 95% (Isotopic)
    • Phenol-OD
    • MDL: MFCD01073902
    • Inchi: 1S/C6H6O/c7-6-4-2-1-3-5-6/h1-5,7H/i/hD
    • InChI Key: ISWSIDIOOBJBQZ-DYCDLGHISA-N
    • SMILES: O([2H])C1C=CC=CC=1

Computed Properties

  • Exact Mass: 96.05442
  • Monoisotopic Mass: 95.048141557g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 46.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.082
  • Melting Point: 40-42℃
  • Boiling Point: 182℃
  • PSA: 9.23
  • Sensitiveness: Air & Light Sensitive

Phenol-OD Security Information

  • HazardClass:6.1

Phenol-OD Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 64.00 2023-09-06
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$ 82.00 2023-09-06
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$380.00 2024-04-20
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